Cas no 871339-18-3 (3-bromo-5-chloro-2-methoxyphenol)

• Product Name: 3-bromo-5-chloro-2-methoxyphenol
• CAS No: 871339-18-3
• MF: C₇H₆BrClO₂
• MW: 237.478340625763
• CID: 2142228
• PubChem ID: 69245788
• Update Time: 2025-10-22

3-bromo-5-chloro-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloro-2-(methyloxy)phenol
• Phenol, 3-bromo-5-chloro-2-methoxy-
• 3-bromo-5-chloro-2-methoxyphenol

• Inchi： 1S/C7H6BrClO2/c1-11-7-5(8)2-4(9)3-6(7)10/h2-3,10H,1H3
• InChI Key： ZCIWNGLMYMAPGX-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Cl)=CC(Br)=C1OC

Additional information on 3-bromo-5-chloro-2-methoxyphenol

3-Bromo-5-Chloro-2-Methoxyphenol (CAS No: 871339-18-3)

The compound 3-bromo-5-chloro-2-methoxyphenol (CAS No: 871339-18-3) is a highly specialized aromatic compound with a unique combination of functional groups, making it a subject of interest in various scientific and industrial applications. This compound belongs to the class of phenolic compounds, which are widely recognized for their versatility and reactivity in chemical synthesis. The presence of bromine, chlorine, and methoxy groups on the phenol ring introduces distinct electronic and steric effects, which significantly influence its chemical behavior and potential applications.

Recent advancements in synthetic chemistry have enabled the precise control over the synthesis of 3-bromo-5-chloro-2-methoxyphenol, allowing researchers to explore its properties in greater depth. The compound has been studied extensively for its role in drug discovery, where its structural features make it a promising candidate for modulating biological pathways. For instance, studies have shown that the bromine and chlorine substituents can enhance the compound's ability to interact with specific protein targets, potentially leading to novel therapeutic agents.

In addition to its pharmacological applications, 3-bromo-5-chloro-2-methoxyphenol has also found utility in materials science. Its methoxy group imparts hydrophilic properties, while the halogen substituents contribute to thermal stability and electronic conductivity. These characteristics make it a valuable component in the development of advanced materials such as conductive polymers and high-performance composites.

The synthesis of CAS No: 871339-18-3 typically involves multi-step processes that require meticulous control over reaction conditions. Recent research has focused on optimizing these synthesis routes to improve yield and reduce environmental impact. For example, catalytic methods utilizing transition metal catalysts have been employed to facilitate key transformations, such as the substitution reactions necessary for introducing the halogen atoms onto the phenolic ring.

Furthermore, the environmental implications of 3-bromo-5-chloro-2-methoxyphenol have been a topic of recent investigation. Studies have explored its biodegradation pathways under various environmental conditions, with findings suggesting that the compound undergoes rapid transformation under aerobic conditions due to the activity of microbial enzymes. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, CAS No: 871339-18-3, or 3-bromo-5-chloro-2-methoxyphenol, stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, continues to unlock new possibilities for its use in drug development, materials science, and environmental technology.